1. Home
  2. Product
  3. Main Products
  4. Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 335397-87-0
VCID: VC0419674
InChI: InChI=1S/C26H26N6O3S2/c1-4-35-24(34)19-10-12-20(13-11-19)29-23(33)16-37-26-31-30-22(32(26)21-8-6-5-7-9-21)15-36-25-27-17(2)14-18(3)28-25/h5-14H,4,15-16H2,1-3H3,(H,29,33)
SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CSC4=NC(=CC(=N4)C)C
Molecular Formula: C26H26N6O3S2
Molecular Weight: 534.7g/mol

Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

CAS No.: 335397-87-0

Main Products

VCID: VC0419674

Molecular Formula: C26H26N6O3S2

Molecular Weight: 534.7g/mol

Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate - 335397-87-0

CAS No. 335397-87-0
Product Name Ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Molecular Formula C26H26N6O3S2
Molecular Weight 534.7g/mol
IUPAC Name ethyl 4-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C26H26N6O3S2/c1-4-35-24(34)19-10-12-20(13-11-19)29-23(33)16-37-26-31-30-22(32(26)21-8-6-5-7-9-21)15-36-25-27-17(2)14-18(3)28-25/h5-14H,4,15-16H2,1-3H3,(H,29,33)
Standard InChIKey QYEFQIQXCAGRCW-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CSC4=NC(=CC(=N4)C)C
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CSC4=NC(=CC(=N4)C)C
PubChem Compound 1589651
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19